Cas no 2138162-57-7 (3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride
• CAS No: 2138162-57-7
• MF: C₈H₇FN₂O₃S
• MW: 230.216183900833
• CID: 5825157
• PubChem ID: 165869813
• Update Time: 2025-10-28

3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride
• EN300-713120
• 2138162-57-7

• Inchi： 1S/C8H7FN2O3S/c1-11-5-6(4-10-11)7-2-3-14-8(7)15(9,12)13/h2-5H,1H3
• InChI Key： OHOTVQJKTBRQLO-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1C=NN(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 230.01614143g/mol
• Monoisotopic Mass: 230.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.5Ų

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride

Introduction to 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride (CAS No. 2138162-57-7)

3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2138162-57-7, belongs to a class of molecules that feature both pyrazole and furan moieties, making it a versatile scaffold for the development of novel bioactive agents. The presence of a sulfonyl fluoride group further enhances its utility in synthetic chemistry, particularly in the context of medicinal chemistry and drug discovery.

The structural composition of 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride includes a pyrazole ring substituted with a methyl group at the 1-position and a furan ring linked at the 2-position through a sulfonyl fluoride moiety. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The sulfonyl fluoride group, in particular, is known for its reactivity in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both pyrazole and furan motifs. These heterocyclic systems have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride is no exception and has been studied for its potential biological activity. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes and receptors relevant to human diseases.

One of the key advantages of 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride is its role as a building block in medicinal chemistry. The sulfonyl fluoride group can be readily converted into other functional groups through various chemical reactions, such as hydrolysis or substitution with nucleophiles. This flexibility allows researchers to modify the compound's structure to optimize its biological activity and pharmacokinetic properties. For instance, replacing the sulfonyl fluoride group with a carboxylic acid or an amide can alter the molecule's solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have also facilitated the study of 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride. Molecular modeling techniques have been employed to predict the compound's binding affinity to target proteins and to design derivatives with enhanced activity. These computational approaches complement experimental studies and have accelerated the discovery process in drug development pipelines. By integrating experimental data with computational predictions, researchers can more efficiently identify promising candidates for further investigation.

The synthesis of 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the sulfonyl fluoride group onto the furan ring, followed by functionalization of the pyrazole moiety. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing reaction times and minimizing byproduct formation. These improvements are crucial for scaling up production and making the compound more accessible for research purposes.

In conclusion, 3-(1-methyl-1H-pyrazol-4-yl)furan-2-sulfonyl fluoride (CAS No. 2138162-57-7) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new bioactive agents. As our understanding of medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs. Further research is warranted to fully explore its therapeutic applications and synthetic utility.